Cas no 887899-14-1 (N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide)

• Product Name: N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide
• CAS No: 887899-14-1
• MF: C₂₃H₁₄F₃N₃O₅
• MW: 469.369575977325
• CID: 5910638
• PubChem ID: 16798355
• Update Time: 2025-06-26

N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-nitrophenyl)-3-(3-(trifluoromethyl)benzamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(4-nitrophenyl)-3-[[3-(trifluoromethyl)benzoyl]amino]-
• F0666-1194
• 887899-14-1
• AB00671640-01
• AKOS024594448
• N-(4-nitrophenyl)-3-[[3-(trifluoromethyl)benzoyl]amino]-1-benzofuran-2-carboxamide
• N-(4-nitrophenyl)-3-[3-(trifluoromethyl)benzamido]-1-benzofuran-2-carboxamide
• N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide

• Inchi： 1S/C23H14F3N3O5/c24-23(25,26)14-5-3-4-13(12-14)21(30)28-19-17-6-1-2-7-18(17)34-20(19)22(31)27-15-8-10-16(11-9-15)29(32)33/h1-12H,(H,27,31)(H,28,30)
• InChI Key： YQRTUMJYZJNZLD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)C2=CC=CC(C(F)(F)F)=C2)=C1C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Computed Properties

• Exact Mass: 469.08855504g/mol
• Monoisotopic Mass: 469.08855504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.516±0.06 g/cm3(Predicted)
• Boiling Point: 493.2±45.0 °C(Predicted)
• pka: 10.87±0.70(Predicted)

Additional information on N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide

N-(4-Nitrophenyl)-3-3-(Trifluoromethyl)benzamido-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 887899-14-1, known as N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising chemical properties. In this article, we delve into the details of its structure, synthesis, applications, and recent advancements in research.

The molecular structure of N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide is characterized by a benzofuran ring system, which serves as the core framework. The benzofuran moiety is a bicyclic structure consisting of a benzene ring fused to a furan ring. This structure is further substituted with a nitrophenyl group at the 4-position and a trifluoromethyl-substituted benzamido group at the 3-position. The carboxamide functionality at the 2-position of the benzofuran ring adds to the compound's complexity and reactivity.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery and material science. The presence of electron-withdrawing groups such as the nitrophenyl and trifluoromethyl groups enhances the compound's electronic properties, making it suitable for applications in optoelectronics and sensor technologies. Additionally, the amide functionality introduces hydrogen bonding capabilities, which are crucial for bioavailability and stability in biological systems.

The synthesis of N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The trifluoromethyl group imparts hydrophobicity and thermal stability, making it ideal for use in high-performance polymers and coatings. Recent research has demonstrated its ability to enhance the mechanical properties of polymer composites, making it a valuable addition to materials science.

In the field of pharmacology, N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide has shown potential as a lead compound for drug development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Preclinical studies have indicated its effectiveness in modulating cellular signaling pathways, suggesting its role in treating conditions such as inflammation and neurodegenerative diseases.

Environmental scientists have also explored the use of this compound in catalytic processes aimed at reducing industrial emissions. Its ability to act as a catalyst in oxidation reactions has been validated in recent experiments, offering a sustainable solution for waste management and pollution control.

As research on N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide continues to advance, new insights into its properties and applications are emerging. Collaborative efforts between academia and industry are expected to drive further innovation, leading to breakthroughs in fields ranging from healthcare to renewable energy.

In conclusion, N-(4-nitrophenyl)-3-3-(trifluoromethyl)benzamido-1-benzofuran-2-carboxamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its versatile structure and functional groups make it a valuable asset for researchers seeking novel solutions to complex challenges. As technology evolves, this compound is poised to play an increasingly significant role in shaping the future of science and industry.